Cas no 1174310-51-0 (4-(difluoromethyl)-1-methyl-1H-pyrazole-5-carboxylic acid)

• Product Name: 4-(difluoromethyl)-1-methyl-1H-pyrazole-5-carboxylic acid
• CAS No: 1174310-51-0
• MF: C₆H₆F₂N₂O₂
• MW: 176.120848178864
• CID: 4575097
• Update Time: 2025-06-18

4-(difluoromethyl)-1-methyl-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(difluoromethyl)-1-methyl-1H-pyrazole-5-carboxylic acid

• Inchi： 1S/C6H6F2N2O2/c1-10-4(6(11)12)3(2-9-10)5(7)8/h2,5H,1H3,(H,11,12)
• InChI Key： MXCUWKCYUZGIMK-UHFFFAOYSA-N
• SMILES： N1(C)C(C(O)=O)=C(C(F)F)C=N1

Additional information on 4-(difluoromethyl)-1-methyl-1H-pyrazole-5-carboxylic acid

Introduction to 4-(difluoromethyl)-1-methyl-1H-pyrazole-5-carboxylic acid (CAS No. 1174310-51-0) and Its Applications in Modern Chemical Biology

4-(difluoromethyl)-1-methyl-1H-pyrazole-5-carboxylic acid, identified by the chemical identifier CAS No. 1174310-51-0, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the pyrazole family, a heterocyclic structure known for its broad range of biological activities and utility in drug development. The presence of both difluoromethyl and methyl substituents in its molecular framework imparts unique physicochemical properties, making it a valuable scaffold for designing novel bioactive molecules.

The pyrazole core is a six-membered aromatic ring containing two nitrogen atoms, which is highly versatile in medicinal chemistry due to its ability to engage in multiple hydrogen bonding interactions and exhibit diverse pharmacological effects. The difluoromethyl group, a key feature of this compound, is renowned for its ability to enhance metabolic stability, improve binding affinity, and modulate lipophilicity, thereby serving as an effective tool in the development of drug candidates. Additionally, the methyl group contributes to the overall steric and electronic properties of the molecule, influencing its biological activity and interaction with target proteins.

In recent years, 4-(difluoromethyl)-1-methyl-1H-pyrazole-5-carboxylic acid has been extensively studied for its potential applications in various therapeutic areas. One of the most compelling aspects of this compound is its role as a building block in the synthesis of small-molecule inhibitors targeting enzymes involved in inflammatory and immunological pathways. For instance, researchers have leveraged the structural motif of this compound to develop novel inhibitors of cyclooxygenase (COX) enzymes, which are pivotal in the biosynthesis of prostaglandins and play a crucial role in pain mediation and inflammation.

Recent advancements in computational chemistry have further highlighted the significance of 4-(difluoromethyl)-1-methyl-1H-pyrazole-5-carboxylic acid as a lead compound. Molecular docking studies have demonstrated that derivatives of this scaffold can effectively interact with binding pockets of enzymes such as Janus kinases (JAKs), which are implicated in various autoimmune diseases. The combination of computational predictions with experimental validation has led to the identification of potent JAK inhibitors with improved pharmacokinetic profiles, underscoring the compound's potential as a therapeutic agent.

Beyond its applications in enzyme inhibition, 4-(difluoromethyl)-1-methyl-1H-pyrazole-5-carboxylic acid has also been explored as a precursor in the synthesis of anticancer agents. The pyrazole moiety is well-documented for its ability to disrupt microtubule formation and induce apoptosis in tumor cells. By incorporating the difluoromethyl group, researchers aim to enhance the bioavailability and selectivity of these anticancer compounds. Preliminary studies have shown promising results with derivatives of this compound exhibiting significant cytotoxicity against multiple cancer cell lines while maintaining low toxicity towards normal cells.

The versatility of 4-(difluoromethyl)-1-methyl-1H-pyrazole-5-carboxylic acid extends to its role as an intermediate in the synthesis of protease inhibitors. Proteases are enzymes that play critical roles in various biological processes, including viral replication and tumor progression. By designing molecules based on this scaffold, scientists have developed novel protease inhibitors that exhibit high specificity and efficacy. For example, inhibitors targeting matrix metalloproteinases (MMPs) have shown promise in preclinical trials for conditions such as osteoarthritis and cancer metastasis.

The incorporation of fluorine atoms into organic molecules is a well-established strategy to modulate their biological activity. The presence of two fluorine atoms at the difluoromethyl position in 4-(difluoromethyl)-1-methyl-1H-pyrazole-5-carboxylic acid not only enhances metabolic stability but also influences electronic effects through induction dipole interactions. These properties make it an attractive candidate for further derivatization aimed at optimizing pharmacological profiles. Recent research has highlighted the use of this compound as a starting point for generating libraries of fluorinated pyrazoles, which are being screened for their potential as antimicrobial agents against drug-resistant pathogens.

Another emerging area where 4-(difluoromethyl)-1-methyl-1H-pyrazole-5-carboxylic acid is making strides is in neurodegenerative disease research. Pyrazole derivatives have been shown to interact with neurotransmitter receptors and ion channels, suggesting their potential use in treating conditions such as Alzheimer's disease and Parkinson's disease. The structural features of this compound allow it to modulate synaptic transmission and protect against neurotoxicity induced by oxidative stress, making it a promising candidate for further investigation.

The synthetic methodologies employed in producing 4-(difluoromethyl)-1-methyl-1H-pyrazole-5-carboxylic acid are also worth mentioning. Modern synthetic routes often involve multi-step processes that incorporate fluorination techniques such as electrophilic aromatic substitution or metal-catalyzed cross-coupling reactions. These methods ensure high yield and purity, which are essential for pharmaceutical applications. Advances in green chemistry have also led to the development of more sustainable synthetic pathways, reducing waste and minimizing hazardous byproducts.

In conclusion,4-(difluoromethyl)-1-methyl-1H-pyrazole-5-carboxylic acid (CAS No. 1174310-51-0) represents a significant advancement in chemical biology and pharmaceutical research due to its versatile structure and broad range of applications. Its role as a lead compound in drug development underscores its importance in addressing various therapeutic challenges. As research continues to uncover new biological targets and mechanisms,this compound is poised to play an even greater role in shaping the future of medicine.